molecular formula C10H10BrFO B8768192 (3-Bromo-2-fluorophenyl)(cyclopropyl)methanol

(3-Bromo-2-fluorophenyl)(cyclopropyl)methanol

Cat. No. B8768192
M. Wt: 245.09 g/mol
InChI Key: GITDYZSYVBVQLK-UHFFFAOYSA-N
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Description

(3-Bromo-2-fluorophenyl)(cyclopropyl)methanol is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Bromo-2-fluorophenyl)(cyclopropyl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Bromo-2-fluorophenyl)(cyclopropyl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-Bromo-2-fluorophenyl)(cyclopropyl)methanol

Molecular Formula

C10H10BrFO

Molecular Weight

245.09 g/mol

IUPAC Name

(3-bromo-2-fluorophenyl)-cyclopropylmethanol

InChI

InChI=1S/C10H10BrFO/c11-8-3-1-2-7(9(8)12)10(13)6-4-5-6/h1-3,6,10,13H,4-5H2

InChI Key

GITDYZSYVBVQLK-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(C2=C(C(=CC=C2)Br)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-fluorobenzaldehyde (0.500 g, 2.463 mmol) in THF (10.71 mL) cooled to −78° C. was added cyclopropylmagnesium bromide (5.91 mL, 2.96 mmol). The reaction mixture was maintained at −78° C. for at least 2 hr, then allowed to warm to room temperature. During this time, additional cyclopropylmagnesium bromide (5.91 mL, 2.96 mmol) was added. After 30 min, the reaction was quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2. The layers were separated and the aqueous phase extracted with CH2Cl2 (2×). The organics were combined, dried over Na2SO4, filtered, and concentrated to afford the title compound (0.604 g, 2.464 mmol, 100% yield) as a yellow residue.
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
10.71 mL
Type
solvent
Reaction Step One
Quantity
5.91 mL
Type
reactant
Reaction Step Two
Quantity
5.91 mL
Type
reactant
Reaction Step Three
Yield
100%

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